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Compound of Interest

Compound Name: Tetrakis(4-carboxyphenyl)silane

Cat. No.: B3075037 Get Quote

For researchers, scientists, and drug development professionals seeking high-purity

Tetrakis(4-carboxyphenyl)silane (CAS No. 10256-84-5), a number of commercial suppliers

offer this versatile molecule. This technical guide provides an in-depth overview of its chemical

properties, commercial availability, synthesis, quality control, and its potential applications in

biomedical research, particularly in the context of drug development.

Commercial Availability
High-purity Tetrakis(4-carboxyphenyl)silane is available from several chemical suppliers.

Purity levels typically range from 98% to over 99%. Researchers should consult the suppliers'

certificates of analysis for detailed purity information and characterization data.

Supplier Purity Catalog Number

ChemicalBook 98% - 99% Varies

Biosynth >95% KAA25684

Chemsrc Varies 10256-84-5

Zhengzhou Gecko Scientific

Inc.
Varies Varies

Tianjin Being Technology Co. Varies Varies
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Physicochemical Properties
Tetrakis(4-carboxyphenyl)silane is a white to off-white crystalline powder. Its chemical

structure, featuring a central silicon atom tetrahedrally bonded to four carboxyphenyl groups,

makes it a valuable building block in supramolecular chemistry and materials science.

Property Value

CAS Number 10256-84-5

Molecular Formula C₂₈H₂₀O₈Si

Molecular Weight 512.5 g/mol

IUPAC Name 4,4',4'',4'''-Silanetetrayltetrabenzoic acid

Solubility Soluble in DMF and DMSO

Storage Store at room temperature, away from moisture

Experimental Protocols
Synthesis of Tetrakis(4-carboxyphenyl)silane
A common synthetic route to Tetrakis(4-carboxyphenyl)silane involves a Grignard reaction

followed by carboxylation. The following is a generalized protocol based on standard

organosilicon chemistry.

Materials:

Tetrachlorosilane (SiCl₄)

4-Bromobenzoic acid

Magnesium turnings

Dry tetrahydrofuran (THF)

Dry ice (solid CO₂)

Hydrochloric acid (HCl)
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Diethyl ether

Procedure:

Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere

(e.g., argon or nitrogen), add magnesium turnings. A solution of 4-bromobenzoic acid in dry

THF is added dropwise to the magnesium turnings with stirring. The reaction is initiated,

which may require gentle heating. The reaction mixture is stirred until the magnesium is

consumed, forming the Grignard reagent, 4-(methoxycarbonyl)phenylmagnesium bromide.

Reaction with Tetrachlorosilane: The freshly prepared Grignard reagent is cooled in an ice

bath. A solution of tetrachlorosilane in dry THF is added dropwise to the Grignard reagent

with vigorous stirring. The reaction is typically exothermic and should be controlled by the

rate of addition. After the addition is complete, the reaction mixture is allowed to warm to

room temperature and then refluxed for several hours to ensure complete reaction.

Carboxylation: The reaction mixture is cooled in a dry ice/acetone bath. An excess of

crushed dry ice is added portion-wise to the stirred reaction mixture. The dry ice serves as

the source of CO₂ for the carboxylation of the aryl-silicon bonds. The mixture is stirred until it

reaches room temperature.

Work-up and Purification: The reaction is quenched by the slow addition of dilute

hydrochloric acid. The aqueous layer is extracted with diethyl ether. The combined organic

layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is

removed under reduced pressure. The crude product is then purified by recrystallization from

a suitable solvent system, such as an ethanol/water mixture, to yield high-purity Tetrakis(4-
carboxyphenyl)silane.

Quality Control and Characterization
To ensure the purity and identity of Tetrakis(4-carboxyphenyl)silane, a combination of

analytical techniques should be employed.
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Technique Expected Results

¹H NMR (in DMSO-d₆)

Aromatic protons will appear as doublets in the

range of 7.5-8.5 ppm. The carboxylic acid

protons will appear as a broad singlet at higher

chemical shifts (>12 ppm).

¹³C NMR (in DMSO-d₆)

Signals corresponding to the carboxyl carbons,

the silicon-bound aromatic carbons, and the

other aromatic carbons are expected in their

characteristic regions.

High-Performance Liquid Chromatography

(HPLC)

A single major peak should be observed, with

the purity calculated from the peak area

percentage. The mobile phase and column

should be optimized for aromatic carboxylic

acids.

Fourier-Transform Infrared Spectroscopy (FTIR)

Characteristic peaks for the C=O stretch of the

carboxylic acid (around 1700 cm⁻¹), the O-H

stretch (broad, around 3000 cm⁻¹), and Si-C

bond vibrations will be present.

Elemental Analysis

The experimentally determined percentages of

Carbon, Hydrogen, and Oxygen should be

within ±0.4% of the calculated theoretical values

for C₂₈H₂₀O₈Si.

Applications in Drug Development and Research
Tetrakis(4-carboxyphenyl)silane and its derivatives are being explored for various

applications in drug development and biomedical research due to their unique structural and

chemical properties.

Role in NF-κB Signaling Pathway Inhibition
While direct evidence for Tetrakis(4-carboxyphenyl)silane is emerging, related tetraphenyl

compounds have been investigated for their anti-inflammatory properties, which are often

mediated through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of
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activated B cells) signaling pathway. The NF-κB pathway is a critical regulator of inflammatory

responses and is implicated in various diseases, including cancer and autoimmune disorders.

[1][2][3][4] It is hypothesized that the rigid, three-dimensional structure of Tetrakis(4-
carboxyphenyl)silane could allow it to act as a scaffold to present the carboxyphenyl groups

in a specific spatial orientation, potentially enabling it to interfere with protein-protein

interactions within the NF-κB signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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